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Compound of Interest

Compound Name:
5-(4-bromophenyl)-6-

hydroxypyrimidin-4(1H)-one

Cat. No.: B1523913 Get Quote

An In-depth Technical Guide to the Commercial Availability, Procurement, and Application of 5-
(4-bromophenyl)-6-hydroxypyrimidin-4(1H)-one

Introduction
5-(4-bromophenyl)-6-hydroxypyrimidin-4(1H)-one (CAS No. 706811-25-8) is a pivotal

chemical intermediate, recognized for its integral role in the synthesis of advanced

pharmaceutical compounds. Its structure, featuring a bromophenyl group attached to a

hydroxypyrimidinone core, makes it a versatile building block in medicinal chemistry. The

primary significance of this compound lies in its application as a key precursor in the synthesis

of Macitentan, an orally active, potent dual endothelin receptor antagonist used for the

treatment of pulmonary arterial hypertension.[1][2]

This guide provides researchers, chemists, and drug development professionals with a

comprehensive technical overview of 5-(4-bromophenyl)-6-hydroxypyrimidin-4(1H)-one. It

delves into its chemical properties, details the global supplier landscape, outlines critical

considerations for procurement and quality control, and contextualizes its application in

pharmaceutical synthesis. The objective is to equip scientists with the necessary information to

source high-quality material efficiently and integrate it successfully into their research and

development workflows.

Chemical Identity and Physicochemical Properties
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A thorough understanding of the compound's properties is the foundation for its effective use.

The tautomeric nature of the pyrimidinediol structure is noteworthy, though it is commonly

named and supplied as the hydroxypyrimidinone form.

Property Value Source(s)

CAS Number 706811-25-8 [3][4][5][6][7][8][9][10]

Molecular Formula C₁₀H₇BrN₂O₂ [3][4][5][7]

Molecular Weight 267.08 g/mol [3][4][7][8]

IUPAC Name
5-(4-bromophenyl)pyrimidine-

4,6-diol
[9][11]

Common Synonyms

5-(4-bromophenyl)-6-hydroxy-

4(1H)-pyrimidinone; 5-(4-

Bromophenyl)pyrimidine-4,6-

diol

[3][6][7]

Physical Form
White to light-yellow powder or

crystals
[9][12]

Typical Purity ≥97%, ≥98%, or ≥99% [7][9][10][12][13]

Storage Conditions
2-8°C or 4°C, sealed storage,

away from moisture
[7][8][11]

InChI Key
PIUMVXYVNAISNG-

UHFFFAOYSA-N
[5][9][11]

Commercial Availability and Global Supplier
Landscape
5-(4-bromophenyl)-6-hydroxypyrimidin-4(1H)-one is readily available from a diverse range

of global suppliers, catering to both small-scale research and large-scale manufacturing needs.

The supplier base is predominantly concentrated in China, with several key manufacturers and

a multitude of trading companies.[3][6][14] However, major global distributors also stock the

compound, offering convenient access for researchers in North America and Europe.
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Supplier Purity Offered
Available
Quantities

Region/Shippi
ng

Notes

Sigma-Aldrich 97%, 98% 1g, 5g, 10g
Global (US/EU

stock)

Offers material

from partners like

Synthonix and

ChemScene;

ideal for R&D

quantities.[9][11]

BLDpharm Inquire Research to Bulk
Global (China,

Germany)

Provides

comprehensive

documentation

(NMR, HPLC,

LC-MS) upon

request.[8][15]

ChemScene ≥98% Research to Bulk
Global (Ships

from US)

Provides detailed

product

information and

offers custom

synthesis

services.[7][16]

MolCore High Purity
API

Intermediates
Global

Specializes in

manufacturing

for

pharmaceutical

and research

industries under

ISO quality

systems.[4]

Zhejiang

Xianfeng Tech.
Inquire Bulk/Commercial China

A primary

manufacturer

based in China.

[3][6]

Echemi 98%, 99% kg to multi-ton China

(Marketplace)

An online

platform
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connecting

buyers with

numerous

Chinese

suppliers like

Hangzhou Zentra

Bio-Chemical.[5]

[14]

Synblock ≥98% Research to Bulk Global

Provides the

compound with a

stated purity of

not less than

98%.[10]

Arctom ≥98% 1g, 5g (in stock) US Stock

Offers small,

ready-to-ship

quantities from

its US

warehouse.[16]

Strategic Procurement and Quality Assurance
Sourcing chemical intermediates for pharmaceutical development demands a rigorous

approach to quality. The performance of 5-(4-bromophenyl)-6-hydroxypyrimidin-4(1H)-one
in a multi-step synthesis is directly dependent on its purity.[12] Impurities can lead to

unpredictable reactions, formation of unwanted by-products, and reduced overall yield,

complicating downstream purification and regulatory compliance.

Supplier Vetting Workflow
A systematic process for supplier qualification is essential. This workflow ensures that the

selected supplier meets the stringent quality, reliability, and scalability requirements for

pharmaceutical R&D and manufacturing.
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Caption: A logical workflow for vetting and qualifying suppliers.

Essential Quality Control: Purity Analysis by HPLC
The Certificate of Analysis (COA) provided by the supplier is the first checkpoint. However,

independent verification is a cornerstone of a robust quality system. High-Performance Liquid
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Chromatography (HPLC) is the standard method for assessing the purity of this and similar

organic compounds.[17]

Protocol: Standard HPLC Purity Assay

Preparation of Standard Solution:

Accurately weigh approximately 10 mg of 5-(4-bromophenyl)-6-hydroxypyrimidin-
4(1H)-one reference standard.

Dissolve in a suitable solvent (e.g., Acetonitrile/Water 50:50 v/v) in a 10 mL volumetric

flask.

Sonicate briefly to ensure complete dissolution and make up to volume. This yields a

concentration of ~1 mg/mL.

Preparation of Sample Solution:

Prepare the sample solution using the same procedure as the standard solution.

Chromatographic Conditions (Typical):

Column: C18 reverse-phase column (e.g., 150 x 4.6 mm, 5 µm).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Gradient: A typical gradient might run from 10% B to 90% B over 15-20 minutes.

Flow Rate: 1.0 mL/min.

Column Temperature: 30°C.

Detection Wavelength: UV at 254 nm.

Injection Volume: 10 µL.

Analysis:
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Inject the standard and sample solutions.

Calculate the purity of the sample by comparing the peak area of the main analyte to the

total peak area of all components in the chromatogram (Area Percent method).

This self-validating protocol ensures that the material meets the required purity specification

(e.g., >98%) before its use in synthesis.

Application in Pharmaceutical Synthesis: The
Macitentan Pathway
The primary driver for the commercial demand for 5-(4-bromophenyl)-6-hydroxypyrimidin-
4(1H)-one is its role as an intermediate in the synthesis of Macitentan.[1] Patent literature

outlines a synthetic route that begins with p-bromophenylacetic acid and proceeds through

several steps to generate the core pyrimidine structure.[2]

In this pathway, 5-(4-bromophenyl)-6-hydroxypyrimidin-4(1H)-one (referred to in some

patents as 5-(4-bromophenyl)-4,6-dihydroxypyrimidine) is a key intermediate.[2] It is

subsequently chlorinated to form 5-(4-bromophenyl)-4,6-dichloropyrimidine, a reactive

intermediate ready for further functionalization to build the final Macitentan molecule.

p-Bromophenylacetic
Acid Cyclization...

5-(4-bromophenyl)-6-hydroxy-
pyrimidin-4(1H)-one
(This Guide's Topic)

Chlorination 5-(4-bromophenyl)-4,6-
dichloropyrimidine

Further
Functionalization Macitentan

Click to download full resolution via product page

Caption: Simplified synthetic pathway to Macitentan.

Conclusion
5-(4-bromophenyl)-6-hydroxypyrimidin-4(1H)-one is a commercially accessible and vital

building block for pharmaceutical synthesis, particularly for the production of Macitentan. A

diverse supplier base, ranging from large-scale Chinese manufacturers to global R&D chemical

distributors, ensures a stable supply chain. For researchers and drug development

professionals, the critical task is not merely sourcing the compound but implementing a
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rigorous procurement and quality validation strategy. By combining thorough supplier vetting

with in-house analytical verification, organizations can ensure the procurement of high-purity

material, thereby safeguarding the integrity, efficiency, and success of their synthetic chemistry

programs.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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